(S,S)-Octahydro-benzoimidazole-2-thione

• IUPAC Name: (3aS)-1,3,3a,4,5,6,7,7a-octahydrobenzimidazole-2-thione
• InChI: InChI=1S/C7H12N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h5-6H,1-4H2,(H2,8,9,10)/t5-,6?/m0/s1
• InChI Key: INYFNNKRGLROQV-ZBHICJROSA-N
• Canonical SMILES: C1CCC2C(C1)NC(=S)N2
• Isomeric SMILES: C1CCC2[C@H](C1)NC(=S)N2
• Molecular Formula: C7H12N2S
• DSSTOX Substance ID: DTXSID40590056
• Molecular Weight: 156.25 g/mol
• CAS RN: 185546-54-7

Description

(S,S)-Octahydro-benzoimidazole-2-thione is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a heterocyclic compound with a molecular formula of C8H12N2S and a molecular weight of 168.26 g/mol. The compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties.

Mechanism of Action

The mechanism of action of (S,S)-Octahydro-benzoimidazole-2-thione is not fully understood. However, studies have suggested that the compound may exert its biological effects through the modulation of various signaling pathways. For example, (S,S)-Octahydro-benzoimidazole-2-thione has been found to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune responses.
Biochemical and Physiological Effects:
(S,S)-Octahydro-benzoimidazole-2-thione has been found to exhibit a wide range of biochemical and physiological effects. The compound has been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, (S,S)-Octahydro-benzoimidazole-2-thione has been found to exhibit antioxidant effects by scavenging free radicals and reducing oxidative stress. The compound has also been shown to exhibit antimicrobial effects by inhibiting the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

One advantage of (S,S)-Octahydro-benzoimidazole-2-thione is that it exhibits a wide range of biological activities, making it a promising candidate for the treatment of various diseases. However, one limitation of the compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of (S,S)-Octahydro-benzoimidazole-2-thione. One direction is to further elucidate the compound's mechanism of action, which could lead to the development of more effective therapeutic strategies. Another direction is to explore the compound's potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Additionally, the compound's potential as a lead compound for the development of novel drugs could also be explored.

Scientific Research Applications

(S,S)-Octahydro-benzoimidazole-2-thione has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anti-inflammatory, antioxidant, and antimicrobial properties. These properties make it a promising candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.

Synthesis routes and methods

Procedure details

To a mixture of 67 g. of carbon disulfide in 300 ml. of ethanol is added dropwise with stirring a solution of 100 g. of 1,2-diaminocyclohexane in 100 ml. of ethanol. The resulting solution is stirred one-half hour after addition; liquid eliminated and the residue dissolved in 300 ml. of water and heated at reflux for 18 hours. The precipitate which forms on cooling is filtered off, washed with water and then with ether and dried under reduced pressure to obtain 3a,4,5,6,7,7a-hexahydro-2-benzimidazolin-thione, m.p. 170°C.